propan-2-yl (E)-7-[(1R,2R,3R,5S)-3,5-dihydroxy-2-[(3R)-3-hydroxy-5-phenylpentyl]cyclopentyl]hept-5-enoate

• IUPAC Name: propan-2-yl (E)-7-[(1R,2R,3R,5S)-3,5-dihydroxy-2-[(3R)-3-hydroxy-5-phenylpentyl]cyclopentyl]hept-5-enoate
• InChI: InChI=1S/C26H40O5/c1-19(2)31-26(30)13-9-4-3-8-12-22-23(25(29)18-24(22)28)17-16-21(27)15-14-20-10-6-5-7-11-20/h3,5-8,10-11,19,21-25,27-29H,4,9,12-18H2,1-2H3/b8-3+/t21-,22+,23+,24-,25+/m0/s1
• InChI Key: GGXICVAJURFBLW-RDSJPUOVSA-N
• Canonical SMILES: CC(C)OC(=O)CCCC=CCC1C(CC(C1CCC(CCC2=CC=CC=C2)O)O)O
• Isomeric SMILES: CC(C)OC(=O)CCC/C=C/C[C@H]1[C@H](C[C@H]([C@@H]1CC[C@H](CCC2=CC=CC=C2)O)O)O
• Molecular Formula: C26H40O5
• Molecular Weight: 432.6 g/mol
• CAS RN: 913258-34-1

Description

Synthesis Analysis

The synthesis of closely related compounds involves intricate steps, including enantiospecific synthesis methods and the use of key transformations like deoxofluorination (Jaggavarapu et al., 2020). Such methods highlight the complex nature of synthesizing compounds with multiple chiral centers and functional groups.

Molecular Structure Analysis

Molecular structure analysis, including X-ray diffraction and computational methods, is crucial for understanding the conformation and stereochemistry of complex organic molecules. Studies on similar compounds have utilized crystallography to elucidate the conformation of cyclopentene rings and phenyl groups, indicating the importance of structural analysis in understanding the molecular geometry (Curilazo et al., 2017).

Chemical Reactions and Properties

Chemical reactions involving compounds with similar structures often include cycloaddition reactions, highlighting the reactivity of the double bonds and the potential for forming complex cyclic structures. The synthesis of related compounds involves the Diels-Alder reaction, showcasing the utility of cycloadditions in constructing complex molecular architectures (Mamedbeili et al., 2009).

Scientific Research Applications

Impurity Studies in Tafluprost Preparation

A study by Jaggavarapu et al. (2020) focused on the impurity found in the preparation of Tafluprost, an antiglaucoma agent. This impurity, closely related to the specified chemical compound, exhibited similar anti-glaucoma properties in docking studies compared to bimatoprost. The research included the isolation, characterization, and synthesis of the impurity, which is significant for understanding and improving the quality of ophthalmic treatments (Jaggavarapu et al., 2020).

Antiangiogenic Activity in Synthetic Lignans

A 2002 study by Apers et al. explored the antiangiogenic activity of synthetic dihydrobenzofuran lignans, which bear structural similarities to the compound . The study emphasized the importance of these compounds in inhibiting angiogenesis, a critical process in tumor growth and development. This finding is relevant for developing new therapeutic agents for cancer treatment (Apers et al., 2002).

Exploration of Tricyclic Structures

Mara et al. (1982) conducted a study on the reaction of penicillin-derived thiazoloazetidinones with ethyl diazoacetate, leading to tricyclic products. The structure of one such product, sharing a framework with the specified compound, was established through X-ray structure determination. This research provides insights into the synthesis of complex molecular structures, which is valuable for pharmaceutical chemistry (Mara et al., 1982).

Synthesis of 8-Oxabicyclo[3.2.1]octane Derivatives

In 2001, Gerber and Vogel reported on the stereoselective synthesis of 8-oxabicyclo[3.2.1]octane derivatives, which are structurally related to the given compound. Their work contributes to the broader field of asymmetric synthesis, offering potential applications in the creation of novel organic compounds for various scientific purposes (Gerber & Vogel, 2001).

Mechanism of Action

Biochemical Pathways

The binding of Trans-Latanoprost to the FP receptor triggers a series of biochemical reactions. These reactions lead to an increase in the uveoscleral outflow of aqueous humor . This is achieved through extracellular matrix remodeling, which facilitates the increased outflow .

Pharmacokinetics

Trans-Latanoprost is an ester prodrug, which means it is inactive until it is hydrolyzed into the active form, Latanoprost acid, in the cornea This process influences the drug’s bioavailability

Result of Action

The primary result of Trans-Latanoprost’s action is the reduction of elevated intraocular pressure in patients diagnosed with open-angle glaucoma or ocular hypertension . This is achieved by increasing the outflow of aqueous humor from the eye, thereby reducing pressure .

Action Environment

The efficacy and stability of Trans-Latanoprost can be influenced by various environmental factors. For instance, the presence of contact lenses can interfere with the administration and absorption of the drug . Therefore, it is recommended to remove contact lenses before administering each dose . More research is needed to fully understand how other environmental factors might influence the action of Trans-Latanoprost.

Q & A

Q1: Why is it important to separate and quantify trans-Latanoprost from Latanoprost?

A1: Trans-Latanoprost, chemically known as propan-2-yl (E)-7-[(1R,2R,3R,5S)-3,5-dihydroxy-2-[(3R)-3-hydroxy-5-phenylpentyl]cyclopentyl]hept-5-enoate, is an isomer of Latanoprost and can arise as an impurity during the synthesis process [, ]. As an isomer, it possesses a similar chemical structure but differs in the spatial arrangement of atoms. These structural differences, even if subtle, can lead to altered pharmacological activity, potency, and potentially different safety profiles compared to the intended drug.

Q2: What analytical method has been shown to effectively separate Latanoprost from trans-Latanoprost?

A2: Research has demonstrated that High-Performance Liquid Chromatography (HPLC) using an NH2 column with a specific mobile phase comprising heptane, 2-propanol, acetonitrile, and a small amount of water can effectively separate Latanoprost from its isomers, including trans-Latanoprost []. This method provides baseline separation, allowing for accurate identification and quantification of each component in a mixture.